5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-3-(2-thienyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C12H11ClN4OS/c1-7-11(13)8(2)17(15-7)6-10-14-12(16-18-10)9-4-3-5-19-9/h3-5H,6H2,1-2H3
• InChI Key: RWYZULFBDXWTGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=NC(=NO2)C3=CC=CS3)C)Cl
• Molecular Formula: C12H11ClN4OS
• Molecular Weight: 294.76 g/mol

Description

The compound “5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-3-(2-thienyl)-1,2,4-oxadiazole” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a chlorine atom and two methyl groups. The compound also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Finally, the compound contains an oxadiazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The pyrazole ring would have a planar structure due to the presence of conjugated double bonds. The thiophene ring would also be planar, and the sulfur atom would contribute to the aromaticity of the ring. The oxadiazole ring would likely have a planar structure as well.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. For example, the presence of the chlorine atom might make the compound more polar and increase its boiling point.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, many pyrazole, thiophene, and oxadiazole derivatives have biological activity and could be used in medicinal chemistry.